![molecular formula C23H23ClN4O4S B2669686 N-(2,4-dimethoxyphenyl)-2-{[6-(4-phenylpiperazin-1-yl)pyridazin-3-yl]thio}acetamide CAS No. 1113123-67-3](/img/structure/B2669686.png)
N-(2,4-dimethoxyphenyl)-2-{[6-(4-phenylpiperazin-1-yl)pyridazin-3-yl]thio}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,4-dimethoxyphenyl)-2-{[6-(4-phenylpiperazin-1-yl)pyridazin-3-yl]thio}acetamide is a useful research compound. Its molecular formula is C23H23ClN4O4S and its molecular weight is 486.97. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant and Anti-Inflammatory Potential
Research has identified compounds similar to N-(2,4-dimethoxyphenyl)-2-{[6-(4-phenylpiperazin-1-yl)pyridazin-3-yl]thio}acetamide with notable antioxidant and anti-inflammatory properties. For instance, a study synthesized a related compound and found significant DPPH radical scavenging activity, analgesic, and anti-inflammatory activities, suggesting its potential use in treating related conditions (Nayak et al., 2014).
Antimicrobial Activity
Various studies have synthesized compounds structurally similar to this compound, which exhibited promising antimicrobial properties. For example, certain derivatives were synthesized and found to have significant antimicrobial activities, indicating the potential for development into new antimicrobial agents (Bondock et al., 2008).
Potential in Cancer Treatment
Compounds with a similar structure have been studied for their potential antitumor activities. For example, a series of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, sharing a pharmacophoric group with this compound, were found to exhibit considerable anticancer activity against some cancer cell lines (Yurttaş et al., 2015).
Anticonvulsant Properties
Research into structurally similar compounds has also highlighted potential anticonvulsant properties. A study focusing on N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives found them to exhibit anticonvulsant activity in animal models, suggesting a therapeutic application in epilepsy treatment (Kamiński et al., 2015).
Insecticidal Efficacy
Some studies have explored the insecticidal capabilities of similar compounds. For instance, certain derivatives were synthesized and evaluated as insecticidal agents against the cotton leafworm, showing potential applications in agriculture (Fadda et al., 2017).
properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-2-(3-ethyl-8-methoxy-5-methyl-4-oxopyrimido[5,4-b]indol-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23ClN4O4S/c1-5-28-22(30)21-20(15-11-14(31-3)7-8-17(15)27(21)2)26-23(28)33-12-19(29)25-16-10-13(24)6-9-18(16)32-4/h6-11H,5,12H2,1-4H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBRCIFJJXQXQNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=C(C3=C(N2C)C=CC(=C3)OC)N=C1SCC(=O)NC4=C(C=CC(=C4)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23ClN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.